Cas no 401940-21-4 (1-Hexanone, 1-(2,4-dihydroxyphenyl)-, oxime (9CI))

• Product Name: 1-Hexanone, 1-(2,4-dihydroxyphenyl)-, oxime (9CI)
• CAS No: 401940-21-4
• Molecular Formula: C₁₂H₁₇NO₃
• Molecular Weight: 223.268283605576
• CID: 325852

1-Hexanone, 1-(2,4-dihydroxyphenyl)-, oxime (9CI) Properties

Names and Identifiers

• 1-Hexanone, 1-(2,4-dihydroxyphenyl)-, oxime (9CI)
• 1-Hexanone,1-(2,4-dihydroxyphenyl)-, oxime

• InChIKey： LYVREWSQGUBDKS-ACCUITESSA-N
• Inchi： 1S/C12H17NO3/c1-2-3-4-5-11(13-16)10-7-6-9(14)8-12(10)15/h6-8,14-16H,2-5H2,1H3/b13-11+
• SMILES： C1(C=CC(O)=CC=1O)/C(=N/O)/CCCCC

Computed Properties

• Exact Mass: 223.121
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 223.121
• Heavy Atom Count: 16
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.6A^2